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Cat. No.: B15295185

For Researchers, Scientists, and Drug Development Professionals

Introduction

Artanomaloide is a natural product identified under the CAS Number 112823-41-3.[1] This
sesquiterpenoid compound was first isolated from the aerial parts of Artemisia selengensis.[2]
[3] As a member of the Compositae family, this plant is a source of various bioactive molecules.
[3] Artanomaloide is of interest to the scientific community for its potential biological activities.
This document provides a comprehensive overview of its known properties, experimental data,
and biological context.

Physicochemical Properties

Artanomaloide is a solid, powder-like substance at room temperature.[2][4] Its chemical
formula is C32H3608, with a molecular weight of 548.63 g/mol .[4][5][6] The purity of
commercially available Artanomaloide is typically around 98%.[4][7]
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Property Value Source

CAS Number 112823-41-3 (111211508111

Molecular Formula C32H3608 [2][4][5][6]

Molecular Weight 548.63 g/mol [4115][6]

Appearance Powder [2]

Melting Point 165-169 °C [5]

Boiling Point 760.5+60.0 °C (Predicted) [5]

Purity >97% (HPLC) [10]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Storage Desiccate at -20°C [2]

Biological Activity

Initial research has demonstrated that Artanomaloide possesses inhibitory activity against
Interleukin-6 (IL-6).[2] IL-6 is a pleiotropic cytokine with a central role in inflammation and
immune regulation. Dysregulation of IL-6 signaling is implicated in various inflammatory
diseases and cancers.

Experimental Protocol: IL-6 Inhibitory Activity Assay

The following is a generalized protocol based on common methodologies for assessing IL-6
inhibition.

Objective: To determine the in vitro inhibitory effect of Artanomaloide on the production of IL-6
in a cellular model.

Materials:

e Lipopolysaccharide (LPS)
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 RAW 264.7 murine macrophage cell line

e« DMEM (Dulbecco's Modified Eagle Medium)

e FBS (Fetal Bovine Serum)

 Penicillin-Streptomycin solution

» Artanomaloide

e ELISA (Enzyme-Linked Immunosorbent Assay) kit for murine IL-6
o 96-well cell culture plates

Procedure:

e Cell Culture: RAW 264.7 cells are cultured in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

o Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 1075 cells/well and
allowed to adhere overnight.

e Treatment: The culture medium is replaced with fresh medium containing various
concentrations of Artanomaloide. A vehicle control (e.g., DMSO) is also included.

o Stimulation: After a 1-hour pre-treatment with Artanomaloide, cells are stimulated with LPS
(1 pg/mL) to induce IL-6 production. A negative control group without LPS stimulation is also
maintained.

 Incubation: The plates are incubated for 24 hours.

o Supernatant Collection: After incubation, the cell culture supernatants are collected.

e ELISA: The concentration of IL-6 in the supernatants is quantified using a murine I1L-6 ELISA
kit, following the manufacturer's instructions.

o Data Analysis: The percentage of IL-6 inhibition is calculated relative to the LPS-stimulated
vehicle control. The IC50 value (the concentration of Artanomaloide that inhibits 50% of IL-6
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production) is determined.

Signaling Pathway

The inhibitory effect of Artanomaloide on IL-6 suggests its potential interaction with
inflammatory signaling pathways. A common pathway leading to IL-6 production involves the
activation of transcription factors like NF-kB.

Caption: Postulated inhibitory pathway of Artanomaloide on LPS-induced IL-6 production.
Experimental and Logical Workflows

Natural Product Isolation and Identification

The discovery of Artanomaloide follows a standard workflow in natural product chemistry.
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Caption: General workflow for the isolation and identification of Artanomaloide.

Conclusion

Artanomaloide is a sesquiterpenoid with demonstrated in vitro anti-inflammatory properties
through the inhibition of IL-6. Its well-defined chemical structure and physicochemical
properties provide a solid foundation for further investigation. The experimental protocols and
workflows outlined in this guide offer a framework for future research into its mechanism of
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action, potential therapeutic applications, and structure-activity relationships. As research
continues, Artanomaloide may emerge as a valuable lead compound in the development of
novel anti-inflammatory agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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